Cas no 956950-99-5 (5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 956950-99-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08700640
• CID: 3032540
• Update Time: 2023-09-11

5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-甲基-1-丙基-3-吡唑羧酸
• 5-Methyl-1-propyl-1H-pyrazole-3-carboxylic acid (ACI)
• 5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD08700640
• Inchi： 1S/C8H12N2O2/c1-3-4-10-6(2)5-7(9-10)8(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： HLTNVXVETKMVLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(CCC)N=1)O

Computed Properties

• Exact Mass: 168.089877630 g/mol
• Monoisotopic Mass: 168.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų